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The table below consolidates the specific toxicological data points found for 2-FA. Please note that some of

this data is from a non-peer-reviewed source and may require further verification [1].

Parameter Value Conditions Source / Notes

LD₅₀ 100 mg/kg Mouse;

intraperitoneal (i.p.)

Cited in Wikipedia; requires

medical citation [1].

Analgesic Dose 20 mg/kg (50% inhibition

of response)

Mouse; i.p. Effect measured against tail-

clamp response [1].

Anorexiant Dose 15 mg/kg (50% inhibition

of food intake for 2h)

Rat; oral (p.o.) Measured 1 hour after

administration [1].

Effect on Blood
Pressure

Increase of 29 mm Rat; intravenous (i.v.)

0.5 mg/kg

-- [1]

Research Context and Data Gaps

Limited Data: The search results highlight a general scarcity of formal pharmacological and
toxicological studies on 2-FA and many other New Psychoactive Substances (NPS) [2]. The data

above is foundational but not sufficient for a full toxicological risk assessment.
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Comparative Pharmacology: It is believed that 2-FA acts primarily as a dopamine and

norepinephrine releasing agent [3]. This mechanism is similar to traditional amphetamines, but the
fluorine substitution can alter its potency, metabolism, and toxicity.

Emphasis on Metabolite Identification: A study on the related compound 4-fluoroamphetamine (4-
FA) identified several metabolites via liquid chromatography-mass spectrometry (LC-MS/MS),

indicating that metabolism occurs via multiple pathways [4]. This suggests that metabolite
identification and quantification are critical components of the toxicological profile for

fluoroamphetamines.

Suggested Research Approaches

Given the data gaps, the following methodologies from research on similar compounds could be applied to

2-FA:

Metabolite Identification: As demonstrated with 4-FA, LC-MS/MS analysis of urine samples from
controlled studies can identify major metabolic pathways and potential toxic metabolites [4].

Analytical Protocol: Solid-phase extraction (SPE) followed by LC-MS analysis is a standard
technique for detecting and quantifying amphetamine analogs in biological samples like urine [5].

Certified reference materials (CRMs) are essential for accurate identification and quantification.
Computational Modeling: In the absence of extensive experimental data, (Quantitative) Structure-
Activity Relationship [(Q)SAR] models can be used to predict acute oral toxicity (LD₅₀) and other
hazardous properties based on the chemical structure [6].

Experimental Workflow for Toxicology Profiling

Based on the general principles from the search results, the following diagram outlines a potential

experimental workflow for establishing the toxicological profile of a substance like 2-FA.
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A proposed workflow for toxicological profiling, integrating computational and experimental methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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